Cas no 1805110-28-4 (5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride)

• Product Name: 5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride
• CAS No: 1805110-28-4
• MF: C₉H₇BrClNO₂S
• MW: 308.579379320145
• CID: 5007250
• Update Time: 2025-08-05

5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7BrClNO2S/c1-6-2-8(5-12)7(4-10)3-9(6)15(11,13)14/h2-3H,4H2,1H3
• InChI Key： MEYGELRSPYMNQF-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C)=C(C=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride

5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound 5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride, identified by the CAS number 1805110-28-4, is a highly specialized organic chemical with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a substituted benzene ring. The benzene ring itself is substituted with a bromomethyl group at the 5-position, a cyano group at the 4-position, and a methyl group at the 2-position. These substituents contribute to the compound's reactivity, stability, and potential for use in chemical synthesis.

The sulfonyl chloride functional group is known for its high reactivity, making it a valuable intermediate in organic synthesis. It can undergo nucleophilic substitution reactions, where the chloride ion is replaced by other nucleophiles such as hydroxides, amines, or alcohols. This property makes 5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride an essential building block in the preparation of various sulfonate esters and sulfonamides. These derivatives have applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of this compound in drug discovery. The presence of multiple substituents on the benzene ring allows for fine-tuning of pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of kinase inhibitors, which are critical in the treatment of various cancers. The bromomethyl group provides sites for further functionalization, enabling the creation of diverse molecular architectures with enhanced biological activity.

In addition to its role in therapeutic development, 5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride has found applications in materials science. Its ability to form stable sulfonate esters makes it a candidate for use in polymer chemistry, where it can serve as a cross-linking agent or a precursor for high-performance polymers. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high-quality standards.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of an appropriately substituted bromomethylbenzene derivative followed by chlorination to introduce the sulfonyl chloride group. The presence of electron-withdrawing groups such as cyano and methyl groups plays a crucial role in directing the sulfonation process and ensuring high yields.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide insights into its molecular structure and purity, ensuring its suitability for downstream applications. Recent advancements in analytical chemistry have enabled faster and more accurate characterization methods, further enhancing the efficiency of its production and quality control processes.

In conclusion, 5-Bromomethyl-4-cyano-2-methylbenzenesulfonyl chloride is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing chemical innovation while adhering to environmentally responsible practices.